Cas no 2839138-59-7 (Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride)

• Product Name: Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride
• CAS No: 2839138-59-7
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 6386989
• PubChem ID: 165880789
• Update Time: 2025-10-30

Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37367211
• methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride
• 2839138-59-7
• methyl 2-(3-ethoxyazetidin-3-yl)acetate;hydrochloride
• Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-3-12-8(5-9-6-8)4-7(10)11-2;/h9H,3-6H2,1-2H3;1H
• InChI Key： BLZWCFCPMQZGNV-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1(CC(=O)OC)CNC1

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride

Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride (CAS no. 2839138-59-7) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

The structure of Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride features a cyclic amine moiety (azetidine ring) substituted with an ethoxy group and an acetic acid methyl ester. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The azetidine ring is a six-membered heterocyclic compound containing one nitrogen atom, which is known to be a common structural motif in bioactive molecules. The presence of the ethoxy group and the ester functionality further modulates its pharmacophoric characteristics, influencing its reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in azetidine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown potential in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The< strong>Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride has been studied for its ability to interact with specific enzymes and receptors, which could lead to the development of new drugs targeting diseases with high unmet medical needs.

One of the most compelling aspects of this compound is its role in drug discovery as a building block for more complex molecules. The versatility of the azetidine core allows chemists to modify its structure in numerous ways, enabling the synthesis of libraries of derivatives with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists seeking to develop new treatments for a wide range of disorders.

Recent studies have highlighted the< strong>Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride as a promising candidate for further investigation in the field of oncology. Researchers have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in tumor growth and progression. These findings suggest that< strong>Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride could serve as a lead compound for the development of novel anticancer therapies. The ability to modulate these enzymatic pathways may offer new avenues for treating cancer more effectively.

The synthesis of< strong>Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The process often includes cyclization reactions to form the azetidine ring, followed by functional group transformations such as etherification and esterification. The final step involves converting the free base into its hydrochloride salt to improve solubility and stability. These synthetic routes highlight the compound's accessibility and suitability for large-scale production if needed.

The pharmacokinetic properties of< strong>Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for further development.

In conclusion, Methyl 2-(3-ethoxyazetidin-3-yl)acetate hydrochloride (CAS no. 2839138-59-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in the next generation of drug discovery efforts.